Cas no 916661-16-0 (Benzenesulfonic acid, 4-nitro-, 2-cyano-6-benzothiazolyl ester)

• Product Name: Benzenesulfonic acid, 4-nitro-, 2-cyano-6-benzothiazolyl ester
• CAS No: 916661-16-0
• MF: C₁₄H₇N₃O₅S₂
• MW: 361.352480173111
• CID: 848812
• Update Time: 2024-02-01

Benzenesulfonic acid, 4-nitro-, 2-cyano-6-benzothiazolyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 4-nitro-, 2-cyano-6-benzothiazolyl ester

• Inchi： 1S/C14H7N3O5S2/c15-8-14-16-12-6-3-10(7-13(12)23-14)22-24(20,21)11-4-1-9(2-5-11)17(18)19/h1-7H
• InChI Key： XVWIWQSHSZEKRL-UHFFFAOYSA-N
• SMILES： C1(S(OC2C=C3SC(C#N)=NC3=CC=2)(=O)=O)=CC=C([N+]([O-])=O)C=C1

Experimental Properties

• Density: 1.69±0.1 g/cm3(Predicted)
• Boiling Point: 600.4±65.0 °C(Predicted)
• pka: -3.77±0.10(Predicted)